Cas no 601479-73-6 (MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]-)

• Product Name: MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]-
• CAS No: 601479-73-6
• MF: C₁₀H₁₂BrMgNO
• MW: 266.417382240295
• MDL: MFCD11553316
• CID: 3462333
• PubChem ID: 85865892
• Update Time: 2025-11-05

MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]-
• 4-(Morpholin-1-yl)phenylmagnesium bromide, 0.25 M in THF
• (4-morpholinophenyl)magnesium bromide
• 601479-73-6
• SCHEMBL11829693

• MDL： MFCD11553316
• Inchi： 1S/C10H12NO.BrH.Mg/c1-2-4-10(5-3-1)11-6-8-12-9-7-11;;/h2-5H,6-9H2;1H;/q;;+1/p-1
• InChI Key： IHUHNWNEQPFFCI-UHFFFAOYSA-M
• SMILES： [Mg](C1C=CC(N2CCOCC2)=CC=1)Br

Computed Properties

• Exact Mass: 264.99527Da
• Monoisotopic Mass: 264.99527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]-

MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- (CAS No. 601479-73-6): An Overview of Its Properties and Applications

MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- (CAS No. 601479-73-6) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable reagent in various chemical and biological applications.

The chemical formula of MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- is C₁₁H₁₅BrMgN₂O, and it belongs to the class of organomagnesium compounds. The presence of the bromo and morpholinyl functional groups imparts specific reactivity and solubility characteristics, making it a versatile reagent in synthetic chemistry. The morpholinyl group, in particular, is known for its ability to form stable complexes with various metal ions, which can be exploited in catalytic processes.

In recent years, MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- has been extensively studied for its potential applications in the synthesis of bioactive molecules. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized to synthesize a series of antiviral agents with high efficacy against several viral strains. The unique reactivity profile of MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- allows for precise control over the stereochemistry and regiochemistry of the final products, which is crucial for optimizing their biological activity.

Beyond pharmaceutical applications, MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the development of novel polymers with enhanced mechanical properties. The compound's ability to form stable complexes with transition metals makes it an excellent candidate for use in polymerization reactions. A recent study published in the Journal of Polymer Science reported that polymers synthesized using MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- as a catalyst exhibited improved tensile strength and thermal stability compared to those synthesized using conventional methods.

In the realm of environmental chemistry, MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- has been investigated for its potential as a remediation agent. A study conducted by scientists at the University of Manchester found that this compound can effectively remove heavy metals from contaminated water sources. The morpholinyl group's affinity for metal ions allows it to form stable complexes with contaminants such as lead and cadmium, facilitating their removal from aqueous solutions. This property makes MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- a promising candidate for developing cost-effective and environmentally friendly water treatment technologies.

The safety profile of MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity when handled under appropriate conditions. However, as with any chemical reagent, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Researchers are encouraged to consult relevant safety data sheets (SDS) and adhere to best practices to minimize potential risks.

In conclusion, MAGNESIUM, BROMO[4-(4-MORPHOLINYL)PHENYL]- (CAS No. 601479-73-6) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental remediation. Its unique chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new uses and optimize existing applications, the importance of this compound is likely to grow further in the coming years.